Cas no 1007678-16-1 (4-[(E)-2-(pyridin-4-yl)ethenyl]phenyl 3,4-dimethoxybenzoate)

• Product Name: 4-[(E)-2-(pyridin-4-yl)ethenyl]phenyl 3,4-dimethoxybenzoate
• CAS No: 1007678-16-1
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 6208912
• PubChem ID: 24295419
• Update Time: 2024-01-14

4-[(E)-2-(pyridin-4-yl)ethenyl]phenyl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-(pyridin-4-yl)ethenyl]phenyl 3,4-dimethoxybenzoate
• SR-01000921952
• F5288-0137
• SR-01000921952-1
• AKOS016362153
• (E)-4-(2-(pyridin-4-yl)vinyl)phenyl 3,4-dimethoxybenzoate
• 1007678-16-1
• VU0640677-1
• [4-[(E)-2-pyridin-4-ylethenyl]phenyl] 3,4-dimethoxybenzoate

• Inchi： 1S/C22H19NO4/c1-25-20-10-7-18(15-21(20)26-2)22(24)27-19-8-5-16(6-9-19)3-4-17-11-13-23-14-12-17/h3-15H,1-2H3/b4-3+
• InChI Key： WYBBGRMHVDVJGF-ONEGZZNKSA-N
• SMILES： O(C(C1=CC=C(C(=C1)OC)OC)=O)C1C=CC(/C=C/C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones